4-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-yn-1-yl 4-fluorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluorobenzoic acid 4-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio]but-2-ynyl ester is a benzoate ester.
Scientific Research Applications
Synthesis and Antibacterial Evaluation
Synthesis of N-Substituted Oxadiazoles : A study by Siddiqui et al. (2014) focused on synthesizing N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides. This synthesis revealed potential anti-bacterial agents against gram-negative and gram-positive bacteria, with notable activity against certain strains like S.typhi and K.pneumonae. The compounds showed moderate inhibition of α-chymotrypsin enzyme and less cytotoxicity, suggesting a potential in antibacterial applications (Siddiqui et al., 2014).
Antibacterial, Hemolytic, and Thrombolytic Activities : Aziz-Ur-Rehman et al. (2020) synthesized a series of 5-(3-Chlorophenyl)-2-((N-(substituted)-2-acetamoyl)sulfanyl)-1,3,4-oxadiazole derivatives and evaluated their antibacterial, hemolytic, and thrombolytic activities. Some compounds displayed low toxicity and good thrombolytic activity, indicating potential for cardiovascular disease treatment (Aziz-Ur-Rehman et al., 2020).
Radiosynthesis for Biological Studies
- [18F]-Labeled Compound for Benzodiazepine Receptors : Jalilian et al. (2004) reported on the radiosynthesis of [18F]-5-[2-(2-chlorophenoxy)phenyl]-1,3,4-oxadiazole-2-yl-4-fluorobenzoate, a non-classic benzodiazepine ligand. This compound, showing significant anticonvulsant activity, was synthesized for biological studies and had a high radiochemical yield and purity, indicating its utility in biological and possibly medical imaging applications (Jalilian et al., 2004).
Antifungal and Anti-inflammatory Activity
- Synthesis of Ethyl Nipecotate Derivatives : Nafeesa et al. (2017) synthesized N-substituted derivatives of ethyl nipecotate with 1,3,4-oxadiazole and acetamide derivatives. Their study revealed antibacterial and anti-enzymatic potential, with a focus on gram-negative bacterial strains and low potential against lipoxygenase enzyme. This research highlights potential applications in antimicrobial and anti-inflammatory therapeutics (Nafeesa et al., 2017).
Properties
CAS No. |
902831-91-8 |
---|---|
Molecular Formula |
C19H12ClFN2O3S |
Molecular Weight |
402.8g/mol |
IUPAC Name |
4-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl 4-fluorobenzoate |
InChI |
InChI=1S/C19H12ClFN2O3S/c20-15-7-3-13(4-8-15)17-22-23-19(26-17)27-12-2-1-11-25-18(24)14-5-9-16(21)10-6-14/h3-10H,11-12H2 |
InChI Key |
FCAQXYFPTFDQEH-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2=NN=C(O2)SCC#CCOC(=O)C3=CC=C(C=C3)F)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.